Cas no 98534-81-7 (1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid)
1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The phenyl substitution at the 1-position contributes to structural diversity, enabling tailored modifications for specific applications. This compound exhibits favorable reactivity due to the carboxylic acid functionality, facilitating further derivatization. Its well-defined chemical properties and high purity make it suitable for use in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The compound is characterized by robust stability under standard laboratory conditions.

98534-81-7 structure
Product name:1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid
1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
- 1H-Pyrazole-4-carboxylicacid, 1-phenyl-5-(trifluoromethyl)-
- 1-Phenyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid
- 1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
- 5-(trifluoromethyl)-1-phenyl-1h-pyrazole-4-carboxylic acid
- Maybridge1_003788
- MLS000736334
- HMS552E04
- SMPJBTIFNUUWGQ-UHFFFAOYSA-N
- HMS2644H07
- SBB000949
- GK 01493
- SMR000338284
- S
- 1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, 97%
- D73183
- CHEMBL1540706
- 0IM
- MFCD00173854
- SY008408
- A845872
- SCHEMBL595690
- 1-PHENYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLICACID
- 1-Phenyl-5-trifluoromethylpyrazole-4-carboxylic acid
- BDBM50601790
- EN300-24745
- DTXSID80350959
- 11R-1154
- AKOS000200493
- FT-0608249
- CCG-243183
- Z199535914
- 98534-81-7
- CS-0059246
- DB-025637
- DTXCID50302026
- 1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid
-
- MDL: MFCD00173854
- Inchi: 1S/C11H7F3N2O2/c12-11(13,14)9-8(10(17)18)6-15-16(9)7-4-2-1-3-5-7/h1-6H,(H,17,18)
- InChI Key: SMPJBTIFNUUWGQ-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=O)O[H])C([H])=NN1C1C([H])=C([H])C([H])=C([H])C=1[H])(F)F
Computed Properties
- Exact Mass: 256.04600
- Monoisotopic Mass: 256.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Tautomer Count: nothing
- Topological Polar Surface Area: 55.1
- Surface Charge: 0
Experimental Properties
- Color/Form: Light brown solid
- Density: 1.338
- Melting Point: 134-138 °C (lit.)
- Boiling Point: 138.5 ℃ at 760 mmHg
- Flash Point: 47.2°C
- Refractive Index: 1.448
- PSA: 55.12000
- LogP: 2.58930
- Solubility: Not determined
1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H312-H315-H319-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 21/22-36/37/38
- Safety Instruction: S26-S36/37
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D957277-25g |
1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
98534-81-7 | 97% | 25g |
$675 | 2023-09-04 | |
eNovation Chemicals LLC | D957277-5g |
1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
98534-81-7 | 97% | 5g |
$140 | 2024-06-07 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1129886-10g |
1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
98534-81-7 | 98% | 10g |
¥1579.00 | 2024-04-23 | |
abcr | AB225823-5 g |
1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, 95%; . |
98534-81-7 | 95% | 5g |
€163.10 | 2022-09-01 | |
Chemenu | CM188633-1g |
1-Phenyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid |
98534-81-7 | 95+% | 1g |
$137 | 2021-08-05 | |
Fluorochem | 008411-1g |
1-Phenyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid |
98534-81-7 | 95% | 1g |
£18.00 | 2022-03-01 | |
TRC | P337543-10mg |
1-Phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid |
98534-81-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
Enamine | EN300-24745-5.0g |
1-phenyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
98534-81-7 | 95.0% | 5.0g |
$71.0 | 2025-02-20 | |
Chemenu | CM188633-5g |
1-Phenyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid |
98534-81-7 | 95%+ | 5g |
$*** | 2023-04-18 | |
FUJIFILM | 352-10563-5g |
1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid |
98534-81-7 | 5g |
JPY 26000 | 2023-09-15 |
1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid Related Literature
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:98534-81-7)1-Phenyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic Acid

Purity:99%
Quantity:25g
Price ($):278.0